N-cyclohexyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide
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Description
N-cyclohexyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H22N4O and its molecular weight is 298.39. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Functionalization
Research has explored the synthesis of various triazole derivatives through organocatalytic cycloaddition, demonstrating the versatility of triazole compounds in organic synthesis. For instance, Seus et al. (2012) reported the synthesis of arylselanyl-1H-1,2,3-triazole-4-carboxylates using an organocatalytic approach, highlighting the protocol's efficiency and potential for producing high-functionalized 1,2,3-triazoles under mild conditions (Seus et al., 2012).
Coordination Chemistry and Material Science
In the field of coordination chemistry and material science, the incorporation of triazole rings into ligands has been used to synthesize coordination polymers with interesting properties. Suh et al. (2006) assembled a two-dimensional coordination polymer demonstrating dynamic molecular motions in response to guest removal. This work highlights the potential of triazole-containing compounds in the development of materials with unique structural dynamics (Suh et al., 2006).
Catalysis
Nickel complexes with triazole ligands have shown promise as catalysts in ethylene oligomerization, indicating the utility of triazole derivatives in catalysis. Schweinfurth et al. (2012) synthesized nickel complexes with "click"-derived pyridyl-triazole ligands, showing moderate activity in ethylene oligomerization with good selectivity towards C4 oligomers (Schweinfurth et al., 2012).
Properties
IUPAC Name |
N-cyclohexyl-1-(4-ethylphenyl)triazole-4-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C17H22N4O/c1-2-13-8-10-15(11-9-13)21-12-16(19-20-21)17(22)18-14-6-4-3-5-7-14/h8-12,14H,2-7H2,1H3,(H,18,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BONFVADWVJJDRV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C=C(N=N2)C(=O)NC3CCCCC3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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